Cas no 832114-69-9 (7-cyclopropylpyrazolo[1,5-a]pyrimidine-2-carboxylic acid)

7-Cyclopropylpyrazolo[1,5-a]pyrimidine-2-carboxylic acid is a heterocyclic compound featuring a pyrazolo[1,5-a]pyrimidine core with a cyclopropyl substituent at the 7-position and a carboxylic acid functional group at the 2-position. This structure confers versatility as a building block in medicinal chemistry, particularly for the synthesis of pharmacologically active molecules. The cyclopropyl group enhances metabolic stability and modulates lipophilicity, while the carboxylic acid moiety allows for further derivatization or salt formation. Its rigid scaffold is advantageous in drug design, offering potential for selective target interactions. The compound is typically employed in the development of kinase inhibitors, antiviral agents, and other therapeutic candidates requiring precise molecular recognition.

7-cyclopropylpyrazolo[1,5-a]pyrimidine-2-carboxylic acid structure

832114-69-9 structure

Product Name:7-cyclopropylpyrazolo[1,5-a]pyrimidine-2-carboxylic acid

CAS No:832114-69-9

MF:C₁₀H₉N₃O₂

MW:203.197361707687

MDL:MFCD04053086

CID:3030489

PubChem ID:4777319

Update Time:2025-05-28

7-cyclopropylpyrazolo[1,5-a]pyrimidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 7-CYCLOPROPYL-PYRAZOLO[1,5-A]PYRIMIDINE-2-CARBOXYLIC ACID
- 7-cyclopropylpyrazolo[1,5-a]pyrimidine-2-carboxylic acid
- STK350441
- Z1263738681
- CS-0264434
- 832114-69-9
- 7-cyclopropylpyrazolo[1,5-a]pyrimidine-2-carboxylicacid
- AKOS000312660
- 7-cyclopropyl-pyrazolo[1,5- a ]pyrimidine-2-carboxylic acid
- SCHEMBL16418800
- EN300-92787
- MFCD04053086
- HIB11469
- MDL： MFCD04053086
- Inchi： 1S/C10H9N3O2/c14-10(15)7-5-9-11-4-3-8(6-1-2-6)13(9)12-7/h3-6H,1-2H2,(H,14,15)
- InChI Key： XOVLKCCLXCOOOZ-UHFFFAOYSA-N
- SMILES： OC(C1C=C2N=CC=C(C3CC3)N2N=1)=O

Computed Properties

Exact Mass: 203.069476538g/mol
Monoisotopic Mass: 203.069476538g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 280
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.8
Topological Polar Surface Area: 67.5Å²

7-cyclopropylpyrazolo[1,5-a]pyrimidine-2-carboxylic acid Pricemore >>

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Enamine	EN300-92787-0.05g	7-cyclopropylpyrazolo[1,5-a]pyrimidine-2-carboxylic acid	832114-69-9	95.0%	0.05g	$97.0	2025-02-19
Enamine	EN300-92787-0.1g	7-cyclopropylpyrazolo[1,5-a]pyrimidine-2-carboxylic acid	832114-69-9	95.0%	0.1g	$144.0	2025-02-19
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